Cas no 113051-86-8 (2H-Benzimidazol-2-one,6-fluoro-1,3-dihydro-1-methoxy-)

• Product Name: 2H-Benzimidazol-2-one,6-fluoro-1,3-dihydro-1-methoxy-
• CAS No: 113051-86-8
• MF: C₈H₇FN₂O₂
• MW: 182.151785135269
• CID: 130027
• PubChem ID: 45078152
• Update Time: 2025-04-19

2H-Benzimidazol-2-one,6-fluoro-1,3-dihydro-1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,6-fluoro-1,3-dihydro-1-methoxy-
• 2H-Benzimidazol-2-one,6-fluoro-1,3-dihydro-1-methoxy-(9CI)
• 113051-86-8
• 6-Fluoro-1-methoxy-1H-benzo[d]imidazol-2(3H)-one

• Inchi： 1S/C8H7FN2O2/c1-13-11-7-4-5(9)2-3-6(7)10-8(11)12/h2-4H,1H3,(H,10,12)
• InChI Key： LHLHHGAGPSFCAU-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N(C(N2)=O)OC

Computed Properties

• Exact Mass: 181.04138
• Monoisotopic Mass: 182.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 44.12